Cas no 3115-68-2 (Tetrabutylphosphonium bromide)

• Product Name: Tetrabutylphosphonium bromide
• CAS No: 3115-68-2
• MF: C₁₆H₃₆BrP
• MW: 339.334805488586
• MDL: MFCD00011853
• CID: 43830
• PubChem ID: 24888827
• Update Time: 2025-10-23

Tetrabutylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• Tetrabutylphosphonium bromide
• Tetra-n-butylphosphonium bromide
• Tetranbutylphosphoniumbromidewhitextl
• Bromo(tetrabutyl)phosphorane
• Phosphonium, tetrabutyl-, bromide
• px4b
• Tertabutylphosphoriun bromide
• tetrabutyl-phosphoniubromide
• tetrabutylphosphanium,bromide
• EINECS 221-487-8
• TBP bromide
• Phosphonium,tetrabutyl-, bromide (8CI,9CI)
• Tetrabutylphosphonium bromide (6CI,7CI)
• Cyphos443W
• NSC 41942
• T 1124
• TBP-BB
• PX 4B
• tetra-n--butylphosphonium bromide
• UNII-2953275L2K
• TETRA BUTYL PHOSPHONIUM BROMIDE
• WLN: 4P4&4&4 &E
• CHEMBL3185844
• Phosphonium, tetrabutyl-, bromide (1:1)
• Tetrabutylphosphoniumbromide
• MFCD00011853
• NCGC00258255-01
• A816520
• Tox21_200701
• D97390
• FT-0634675
• Tetrabutyl phosphonium bromide
• Q27254381
• tetrabutylphosphanium;bromide
• T1124
• SCHEMBL126636
• AKOS015833022
• A820742
• tetrabutyl-phosphonium bromide
• RKHXQBLJXBGEKF-UHFFFAOYSA-M
• J-524847
• tetra-n-butylphosphoniumbromide
• NSC-41942
• NSC41942
• Tetra- n -butylphosphonium Bromide ( TBPB )
• DTXSID6047945
• tetrabutylphosphanium bromide
• CS-W009414
• AS-12267
• 1-(3-methoxypropoxy)butane;Tetra-n-butylphosphonium bromide
• NS00082114
• 3115-68-2
• CAS-3115-68-2
• Tetrabutylphosphonium bromide, 98%
• 2953275L2K
• DTXCID6027921
• J-018264
• tetra-n-butyl phosphonium bromide
• DTXSID0045042
• DB-047979
• DTXCID8025042

• MDL： MFCD00011853
• Inchi： 1S/C16H36P.BrH/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H/q+1;/p-1
• InChI Key： RKHXQBLJXBGEKF-UHFFFAOYSA-M
• SMILES： [Br-].[P+](CCCC)(CCCC)(CCCC)CCCC
• BRN： 4160474

Computed Properties

• Exact Mass: 338.17400
• Monoisotopic Mass: 338.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White to milky crystalline powder
• Melting Point: 103.0 to 106.0 deg-C
• Boiling Point:
• Flash Point: Fahrenheit: 554 ° f
  Celsius: 290 ° c
  
• Water Partition Coefficient: ca 70 g/100 mL
• Stability/Shelf Life: hygroscopic
• PSA: 13.59000
• LogP: 3.20840
• Solubility: Soluble in methanol, acetone, toluene
• Sensitiveness: Hygroscopic

Tetrabutylphosphonium bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H311,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338,P312
• Hazardous Material transportation number：UN 3464 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 21/22-36/37/38
• Safety Instruction： S26-S37/39-S45-S36/37/39-S28A
• RTECS：TA2417000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R24; R36/37/38
• Packing Group：II
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Tetraalkylphosphonium compounds

Additional information on Tetrabutylphosphonium bromide

Tetrabutylphosphonium bromide (CAS No. 3115-68-2): A Versatile Compound in Modern Chemical and Pharmaceutical Applications

Tetrabutylphosphonium bromide, with the chemical formula (C₁₆H₃₆BrP), is a quaternary ammonium salt that has garnered significant attention in the fields of organic synthesis, catalysis, and pharmaceutical research due to its unique structural and electronic properties. Its CAS number, 3115-68-2, serves as a key identifier in scientific literature and industrial applications, underscoring its importance in various chemical processes. This compound, characterized by its bulky butyl groups and a bromide counterion, exhibits remarkable solubility in both polar and nonpolar solvents, making it an invaluable reagent in multiple domains.

The utility of Tetrabutylphosphonium bromide stems from its ability to act as a phase-transfer catalyst, facilitating reactions that would otherwise be difficult to achieve in homogeneous systems. This property has been exploited in the synthesis of complex organic molecules, where it helps to enhance reaction rates and yields. Moreover, its role as a stabilizer in certain organic reactions has made it indispensable in the production of fine chemicals and pharmaceutical intermediates.

In recent years, research has highlighted the compound's potential in pharmaceutical applications. Its ability to form stable complexes with various bioactive molecules has opened new avenues for drug delivery systems. For instance, studies have demonstrated its effectiveness in encapsulating hydrophobic drugs within liposomes, improving their bioavailability and therapeutic efficacy. The interaction between Tetrabutylphosphonium bromide and biomolecules has also been explored for the development of novel antiviral and anticancer agents.

The compound's significance extends beyond pharmaceuticals into the realm of materials science. Researchers have leveraged its properties to develop novel electrolytes for use in rechargeable batteries. The high ionic conductivity and stability of Tetrabutylphosphonium bromide make it an excellent candidate for enhancing the performance of lithium-ion and other types of batteries. Additionally, its application as a flame retardant has been investigated due to its ability to form a protective layer on surfaces, reducing flammability.

Recent advancements in green chemistry have also seen the adoption of Tetrabutylphosphonium bromide as a sustainable alternative in various industrial processes. Its use in catalytic systems has reduced the need for harsher reagents, thereby minimizing environmental impact. Furthermore, its role in biocatalysis has been explored, where it aids in the efficient conversion of renewable resources into valuable chemicals.

The synthesis of Tetrabutylphosphonium bromide typically involves the reaction of phosphorus tribromide with butyl lithium or Grignard reagents under controlled conditions. This process highlights the compound's versatility as a building block in organic synthesis. The ease with which it can be prepared and its stability under various conditions make it a preferred choice for researchers seeking reliable reagents for their experiments.

In conclusion, Tetrabutylphosphonium bromide (CAS No. 3115-68-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique properties have positioned it as a cornerstone in modern chemical research, driving innovation in pharmaceuticals, materials science, and green chemistry. As research continues to uncover new uses for this compound, its importance is set to grow even further.